Enhanced Acidity vs. Non-Fluorinated Analogs Enables More Efficient Salt Formation and Aqueous Solubility Modulation
The gem-difluoro substitution pattern dramatically increases the acidity of the carboxylic acid group. While the exact pKa for 2,2-difluoro-2-(pyrimidin-5-yl)acetic acid is not experimentally reported, a class-level inference can be drawn from the parent compounds: difluoroacetic acid (pKa = 1.34) versus acetic acid (pKa = 4.76) [1]. This roughly 3.4 log unit difference in acid strength means the target compound will exist primarily in its conjugate base form at physiological pH, in contrast to its non-fluorinated analog, 2-(pyrimidin-5-yl)acetic acid, which would be largely protonated. This difference is critical for salt selection during drug formulation and for optimizing aqueous solubility of downstream drug candidates.
| Evidence Dimension | Acid Dissociation Constant (pKa) |
|---|---|
| Target Compound Data | Estimated ~1-2 (inferred from difluoroacetic acid, pKa = 1.34) |
| Comparator Or Baseline | 2-(Pyrimidin-5-yl)acetic acid: estimated pKa ~4.5 (inferred from acetic acid, pKa = 4.76) |
| Quantified Difference | Approximately 3 log units lower (stronger acid) |
| Conditions | Standard aqueous pKa measurement; class-level inference from unsubstituted parent acids |
Why This Matters
The significantly lower pKa impacts solubility, salt formation, and membrane permeability of the final API, which is a crucial decision point in lead optimization versus a non-fluorinated series.
- [1] Lide, D.R. (ed.). (2004). CRC Handbook of Chemistry and Physics, 85th Edition. CRC Press. p. 8-42. View Source
